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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the purification of the mitochondrial heat shock

protein 70 (Hsp70), Ssc1, from recombinant expression systems. Ssc1 is a key molecular

chaperone in the mitochondrial matrix, essential for the import and folding of newly synthesized

proteins. The following protocols are designed to yield highly pure and active Ssc1 for

downstream biochemical and structural analyses.

Overview of Ssc1 Protein Purification
The purification of recombinant Ssc1, particularly when expressed in Escherichia coli, often

involves a multi-step chromatographic process to ensure high purity and functionality. A

common strategy involves an initial affinity chromatography step, followed by ion-exchange

chromatography to remove remaining contaminants, including bacterial chaperones that may

co-purify with the target protein. For Ssc1, which is an ATP-binding protein, ATP-agarose
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affinity chromatography can be a highly effective purification step. Alternatively, if the

recombinant protein is expressed with a polyhistidine-tag (His-tag), immobilized metal affinity

chromatography (IMAC) is a robust initial capture step.

Experimental Protocols
Recombinant Expression of Ssc1
This protocol describes the expression of His-tagged Ssc1 in E. coli.

Materials:

E. coli strain BL21(DE3) transformed with an expression vector containing the His-tagged

Ssc1 gene.

Luria-Bertani (LB) broth supplemented with the appropriate antibiotic.

Isopropyl β-D-1-thiogalactopyranoside (IPTG).

Procedure:

Inoculate a 50 mL starter culture of LB medium containing the appropriate antibiotic with a

single colony of E. coli BL21(DE3) harboring the Ssc1 expression plasmid.

Incubate the starter culture overnight at 37°C with vigorous shaking (200-250 rpm).

The following day, inoculate 1 L of LB medium (with antibiotic) with the overnight starter

culture.

Grow the culture at 37°C with shaking until the optical density at 600 nm (OD600) reaches

0.6-0.8.

Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM.

Continue to incubate the culture for an additional 3-4 hours at 30°C or overnight at 18-20°C

for improved protein solubility.

Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.
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Discard the supernatant. The cell pellet can be stored at -80°C or used immediately for

purification.

Purification of His-tagged Ssc1 Protein
This protocol outlines a two-step purification process for His-tagged Ssc1 involving Immobilized

Metal Affinity Chromatography (IMAC) and Anion-Exchange Chromatography.

2.2.1. Cell Lysis

Buffers and Reagents:

Lysis Buffer: 50 mM HEPES-KOH pH 7.4, 150 mM KCl, 10% glycerol, 1 mM PMSF, and 1x

protease inhibitor cocktail.

Lysozyme

DNase I

Procedure:

Resuspend the cell pellet in 30-40 mL of ice-cold Lysis Buffer per liter of culture.

Add lysozyme to a final concentration of 1 mg/mL and incubate on ice for 30 minutes.

Sonicate the cell suspension on ice to ensure complete lysis. Use short bursts of 30 seconds

with 30-second cooling intervals.

Add DNase I to a final concentration of 10 µg/mL and incubate on ice for 15 minutes to

reduce the viscosity of the lysate.

Clarify the lysate by centrifugation at 30,000 x g for 30 minutes at 4°C.

Collect the supernatant, which contains the soluble His-tagged Ssc1 protein.

2.2.2. Immobilized Metal Affinity Chromatography (IMAC)

Buffers and Reagents:
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IMAC Binding Buffer: 20 mM HEPES-KOH pH 7.4, 500 mM KCl, 10% glycerol, 20 mM

imidazole.

IMAC Wash Buffer: 20 mM HEPES-KOH pH 7.4, 500 mM KCl, 10% glycerol, 40 mM

imidazole.

IMAC Elution Buffer: 20 mM HEPES-KOH pH 7.4, 150 mM KCl, 10% glycerol, 250 mM

imidazole.

Ni-NTA Agarose resin.

Procedure:

Equilibrate the Ni-NTA agarose column with 5-10 column volumes (CV) of IMAC Binding

Buffer.[1][2]

Load the clarified cell lysate onto the equilibrated column.

Wash the column with 10-15 CV of IMAC Wash Buffer to remove non-specifically bound

proteins.

Elute the His-tagged Ssc1 protein with 5 CV of IMAC Elution Buffer.[3]

Collect fractions and analyze by SDS-PAGE to identify fractions containing the purified

protein.

2.2.3. Anion-Exchange Chromatography

Buffers and Reagents:

Anion-Exchange Buffer A (Low Salt): 20 mM HEPES-KOH pH 7.4, 50 mM KCl, 10% glycerol.

[3]

Anion-Exchange Buffer B (High Salt): 20 mM HEPES-KOH pH 7.4, 1 M KCl, 10% glycerol.

Q-Sepharose resin or equivalent.

Procedure:
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Pool the fractions from the IMAC elution containing Ssc1 and dialyze against Anion-

Exchange Buffer A overnight at 4°C to remove imidazole and reduce the salt concentration.

Equilibrate the Q-Sepharose column with 5-10 CV of Anion-Exchange Buffer A.

Load the dialyzed sample onto the equilibrated column.

Wash the column with 5-10 CV of Anion-Exchange Buffer A.

Elute the Ssc1 protein using a linear gradient of 0-100% Anion-Exchange Buffer B over 10-

20 CV. Ssc1 is expected to elute at approximately 240 mM KCl.[3]

Collect fractions and analyze by SDS-PAGE for purity.

Pool the pure fractions, concentrate if necessary, and store at -80°C in a storage buffer (e.g.,

20 mM HEPES-KOH pH 7.4, 150 mM KCl, 10% glycerol).

Data Presentation
The following table summarizes typical quantitative data expected from the purification of Ssc1

protein. Actual results may vary depending on the expression levels and specific conditions

used.

Purification
Step

Total Protein
(mg)

Ssc1 Protein
(mg)

Purity (%) Yield (%)

Clarified Lysate 500 50 10 100

IMAC Elution 35 30 ~85 60

Anion-Exchange

Elution
20 19 >95 38
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Figure 1. Ssc1 Purification Workflow
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Caption: Experimental workflow for recombinant Ssc1 purification.
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Ssc1 Function in Mitochondrial Protein Import
Ssc1 is a central component of the mitochondrial protein import machinery. It functions as a

molecular motor, utilizing the energy from ATP hydrolysis to drive the translocation of precursor

proteins across the inner mitochondrial membrane into the matrix.
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Figure 2. Role of Ssc1 in Mitochondrial Protein Import
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Caption: Ssc1's role in the mitochondrial protein import pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bio-rad.com [bio-rad.com]

2. Purification of His-Tagged Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

3. craiglab.biochem.wisc.edu [craiglab.biochem.wisc.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Ssc Protein
Purification from Recombinant Expression Systems]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1180198/docs#application-notes-and-
protocols-for-ssc-protein-purification-from-recombinant-expression-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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